Cas no 866050-68-2 (5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione)

• Product Name: 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione
• CAS No: 866050-68-2
• CID: 4662615
• Update Time: 2025-10-28

5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione

Introduction to 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione (CAS No. 866050-68-2)

5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione, with the CAS number 866050-68-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanediones and is characterized by its unique structural features, including a dimethyl substitution and a trifluoromethoxy anilinomethylene moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The chemical structure of 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione is highly versatile, allowing it to interact with various biological targets. The presence of the trifluoromethoxy group enhances its lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. Additionally, the dimethyl substitution on the cyclohexane ring provides stability and reduces metabolic degradation, potentially extending its half-life in vivo.

Recent studies have explored the pharmacological properties of 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione has also been investigated for its anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In addition to its direct effects on cancer cells, 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione has shown promise in combination therapy. When used in conjunction with conventional chemotherapeutic agents such as doxorubicin and paclitaxel, it has been found to enhance their efficacy and reduce their side effects. This synergistic effect is attributed to its ability to sensitize cancer cells to these drugs by modulating cellular resistance mechanisms.

The safety profile of 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione is another important aspect of its development as a therapeutic agent. Toxicity studies in animal models have indicated that it has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5,5-Dimethyl-2-{4-(trifluoromethoxy)anilinomethylene}-1,3-cyclohexanedione (CAS No. 866050-68-2) is a promising compound with diverse pharmacological activities. Its unique chemical structure and biological properties make it a valuable candidate for further investigation in the treatment of inflammatory diseases and cancer. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.